Butyric acid [(4S)-2,2-dimethyl-1,3-dioxolane-4-yl]methyl ester

• IUPAC Name: [(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]methyl butanoate
• InChI: InChI=1S/C10H18O4/c1-4-5-9(11)12-6-8-7-13-10(2,3)14-8/h8H,4-7H2,1-3H3/t8-/m1/s1
• InChI Key: JMMOQNCIYAMRDB-MRVPVSSYSA-N
• Canonical SMILES: CCCC(=O)OCC1COC(O1)(C)C
• Isomeric SMILES: CCCC(=O)OC[C@@H]1COC(O1)(C)C
• Molecular Formula: C10H18O4
• Molecular Weight: 202.25 g/mol

Description

Butyric acid [(4S)-2,2-dimethyl-1,3-dioxolane-4-yl]methyl ester is a useful research compound. Its molecular formula is C10H18O4 and its molecular weight is 202.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a well-stirred solution of solketal (21, 62.6 ml, 500 mmol), Et3N (83.6 ml, 600 mmol) and DMAP (5 g, 40.9 mmol) in tert-butyl methyl ether (11) at 0° C., n-butyryl chloride (52.4 mL, 500 mmol) was added dropwise over a 75 minute period. The mixture was stirred for an additional hour at 0° C. and then at room temperature for an additional 5 hours. The mixture was diluted with AcOEt (11), washed with water (11), dried (MgSO4), filtered and evaporated to afford 22 (104.6 g, 500 mmol, 100%) as an oil. The material was used in the next step without any further purification.